Cas no 62230-64-2 (8-Quinolinol, 5,6,7,8-tetrahydro-3-methyl-)

8-Quinolinol, 5,6,7,8-tetrahydro-3-methyl-, is a hydrogenated derivative of 8-hydroxyquinoline, featuring a partially saturated quinoline ring system with a methyl substituent at the 3-position. This structural modification enhances its stability and alters its coordination properties, making it useful in chelation chemistry and catalytic applications. The compound exhibits improved solubility in organic solvents compared to its parent structure, facilitating its use in synthetic and analytical processes. Its potential as an intermediate in pharmaceuticals and agrochemicals is attributed to its ability to form stable metal complexes. The tetrahydro moiety may also influence its biological activity, offering opportunities in medicinal chemistry research.

8-Quinolinol, 5,6,7,8-tetrahydro-3-methyl- structure

62230-64-2 structure

Product Name:8-Quinolinol, 5,6,7,8-tetrahydro-3-methyl-

CAS No:62230-64-2

MF:C₁₀H₁₃NO

MW:163.216322660446

CID:453396

PubChem ID:12358222

Update Time:2025-05-27

8-Quinolinol, 5,6,7,8-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

- 8-Quinolinol, 5,6,7,8-tetrahydro-3-methyl-
- 3-METHYL-5,6,7,8-TETRAHYDRO-QUINOLIN-8-OL
- 3-methyl-5,6,7,8-tetrahydroquinolin-8-ol
- 3-methyl-8-hydroxy-5,6,7,8-tetrahydroquinoline
- 8-hydroxy-3 -methyl-5,6,7,8-tetrahydroquinoline
- CS-0069808
- 8-hydroxy-3-methyl-5,6,7,8-tetrahydroquinoline
- IFBPXUKVACXFAS-UHFFFAOYSA-N
- 62230-64-2
- DTXSID00493892
- 3-methyl-5,6,7,8-tetrahydro-8-quinolinol
- SCHEMBL10286348
- Inchi： 1S/C10H13NO/c1-7-5-8-3-2-4-9(12)10(8)11-6-7/h5-6,9,12H,2-4H2,1H3
- InChI Key： IFBPXUKVACXFAS-UHFFFAOYSA-N
- SMILES： OC1C2C(=CC(C)=CN=2)CCC1

Computed Properties

Exact Mass: 163.09979
Monoisotopic Mass: 163.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM224690-1g	3-Methyl-5,6,7,8-tetrahydroquinolin-8-ol	62230-64-2	97%	1g	$1389	2023-01-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1140448-1g	3-Methyl-5,6,7,8-tetrahydroquinolin-8-ol	62230-64-2	98%	1g	￥9028.00	2024-05-06